2-(Trifluoromethyl)phenyl acetate

• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol
• IUPAC Name: [2-(trifluoromethyl)phenyl] acetate
• InChI: InChI=1S/C9H7F3O2/c1-6(13)14-8-5-3-2-4-7(8)9(10,11)12/h2-5H,1H3
• InChI Key: GNFCRFCIPJLCLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(F)(F)F

Description

2-(Trifluoromethyl)phenyl acetate is an ester derivative featuring a phenyl ring substituted with a trifluoromethyl (-CF₃) group at the ortho position and an acetate (-OAc) group. The trifluoromethyl group is a strong electron-withdrawing substituent, which significantly influences the compound's electronic properties, solubility, and reactivity. This structural motif is prevalent in medicinal chemistry and materials science due to its ability to enhance metabolic stability and modulate intermolecular interactions .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below highlights key structural analogs of 2-(Trifluoromethyl)phenyl acetate, emphasizing substituent positions, functional groups, and their implications:

Compound Name	Substituents/Modifications	Key Properties/Effects	Reference
Ethyl 2-(4-((2-(4-(3-(3-(trifluoromethyl)phenyl)ureido)phenyl)thiazol-4-yl)methyl)piperazin-1-yl)acetate (10e)	Trifluoromethylphenyl + ureido-thiazole + piperazine	High yield (92%), enhanced hydrogen bonding potential due to ureido group
4-Chloro-2-(4-(trifluoromethyl)phenylcarbamoyl)phenyl acetate (AIM33)	Trifluoromethylphenylcarbamoyl + chloro	Exhibits antistaphylococcal activity; carbamoyl group enhances target binding
Methyl 2-(2-bromo-5-(trifluoromethyl)phenyl)acetate	Bromo + trifluoromethyl + methyl ester	97% purity; bromo substituent increases molecular weight and potential reactivity
Ethyl (2E)-{2-[3-(trifluoromethyl)phenyl]hydrazinylidene}(pyridin-2-yl)acetate (1e)	Hydrazinylidene + pyridine	Moderate yield (67%); planar structure aids crystallinity
2-(3,4-Dihydroxy)phenyl ethyl acetate	Dihydroxyphenyl + ethyl ester	Polar hydroxyl groups improve water solubility

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethyl group (-CF₃) increases lipophilicity and metabolic stability, as seen in AIM33 and 10e .
• Substituent Position : Ortho-substituted trifluoromethyl groups (e.g., in AIM33) may sterically hinder interactions compared to para-substituted analogs.
• Ester Group Variations : Methyl esters (e.g., in ) offer higher volatility, while ethyl esters (e.g., in 10e) may improve solubility in organic solvents .

Spectral and Physical Data

Compound	ESI-MS/[M+H]⁺	NMR Data Highlights	Reference
10e	548.2	Aromatic proton shifts at δ 7.5–8.1 ppm
1e	548.2	Hydrazine NH peak at δ 10.2 ppm
Methyl 2-(4-hydroxyphenyl)acetate	Not reported	Hydroxyl proton at δ 5.2 ppm
AIM33	Not reported	Carbamoyl carbonyl at δ 168 ppm (¹³C)

Insights:

• Mass Spectrometry : Compounds with trifluoromethyl groups (e.g., 10e, 1e) show distinct [M+H]⁺ peaks near m/z 548, confirming molecular weight .
• NMR Trends : Trifluoromethyl groups deshield adjacent protons, shifting aromatic signals downfield .